Cas no 1825634-55-6 (N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide)

• Product Name: N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide
• CAS No: 1825634-55-6
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• CID: 6546765
• PubChem ID: 121532625
• Update Time: 2025-06-12

N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1716239021
• 1825634-55-6
• N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide
• N-(2-CYANO-3,4-DIHYDRO-1H-NAPHTHALEN-2-YL)PYRIDINE-2-CARBOXAMIDE
• AKOS030674624
• EN300-26688447

• Inchi： 1S/C17H15N3O/c18-12-17(20-16(21)15-7-3-4-10-19-15)9-8-13-5-1-2-6-14(13)11-17/h1-7,10H,8-9,11H2,(H,20,21)
• InChI Key： UGHKURBWMFWQBO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)NC1(C#N)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 277.121512110g/mol
• Monoisotopic Mass: 277.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.8Ų

Additional information on N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide

Introduction to N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide (CAS No. 1825634-55-6)

N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide (CAS No. 1825634-55-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide is characterized by its intricate arrangement of functional groups, which contributes to its unique chemical properties and biological interactions. The presence of a cyano group and a tetrahydronaphthalene moiety in its backbone suggests a potential for diverse pharmacological effects. These structural features are crucial in determining its reactivity and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological profiles. N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide has emerged as a compound of interest due to its potential to modulate various biological pathways. Studies have indicated that this molecule may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases.

The synthesis of N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The cyano group introduces a site for further functionalization, allowing for the creation of derivatives with tailored biological activities. The tetrahydronaphthalene ring provides a rigid scaffold that can interact with biological targets in a specific manner.

One of the most compelling aspects of N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various proteins and enzymes using computational modeling and experimental techniques. These studies have revealed that the compound can bind to targets involved in inflammation, cancer, and neurological disorders.

The pharmacokinetic properties of N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic potential. Preliminary studies suggest that the molecule exhibits favorable pharmacokinetic profiles in preclinical models.

In addition to its pharmacological promise, N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide has shown interesting chemical properties that make it attractive for further development. Its stability under various conditions and its ability to undergo selective modifications make it a versatile building block for more complex molecules.

The future direction of research on N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide includes exploring its mechanism of action in greater detail and conducting clinical trials to evaluate its safety and efficacy in humans. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive the development of this compound into a novel therapeutic agent.

The impact of such research is not only limited to the development of new drugs but also extends to our understanding of disease mechanisms and the discovery of new therapeutic strategies. The study of compounds like N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)pyridine-2-carboxamide contributes to the broader goal of improving human health through innovative chemical solutions.